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Compound of Interest

Compound Name: Boron triiodide

Cat. No.: B077602

Essential Safety and Handling of Boron Triiodide

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of reactive chemical compounds is paramount. This document provides immediate,
essential safety and logistical information for the handling of Boron triiodide (Bl3), a highly
reactive Lewis acid. Adherence to these protocols is critical to mitigate risks and ensure a safe
laboratory environment.

Physicochemical and Hazard Data

Boron triiodide is a colorless to reddish crystalline solid that is highly sensitive to moisture and
light.[1][2] It reacts violently with water to form boric acid and hydroiodic acid.[1][3] This
reactivity underscores the necessity for stringent handling procedures.
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Property Value Citations
Chemical Formula Bls [11[4]
Molar Mass 391.52 g/mol [11[4]
Appearance Colorless to pink/red crystalline 1]
powder

Melting Point 49.9 °C (121.8 °F) [1]

Boiling Point 210 °C (410 °F) [1][6]
Density 3.35 g/cm3 [1]14]

Soluble in carbon disulfide,
N benzene, chloroform, and
Solubility ) [11[3]
carbon tetrachloride. Reacts

with water.

Corrosive, causes severe skin
] burns and eye damage, reacts
Primary Hazards ] ] o [51[7]
violently with water, toxic if

swallowed or inhaled.

H314: Causes severe skin
GHS Hazard Statements [71[8]
burns and eye damage.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against the
hazards associated with Boron triiodide. The following PPE is mandatory when handling this
compound:
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PPE Category

Specification

Citations

Eye/Face Protection

Chemical splash goggles and

a face shield are required.

[5](8]

Skin Protection

- Chemical-resistant gloves
(nitrile gloves are
recommended; consider
double-gloving). - Flame-
resistant lab coat, fully
buttoned. - Full-length pants

and closed-toe shoes.

[5]1°]

Respiratory Protection

A NIOSH/MSHA approved
respirator should be used if
exposure limits are exceeded
or if irritation is experienced. All
work should be conducted in a

certified chemical fume hood.

[5]19]

Operational Plan for Handling Boron Triiodide

A step-by-step approach to handling Boron triiodide is crucial for maintaining a safe

operational workflow.

1. Preparation:

e Ensure a certified chemical fume hood is operational.[5]

¢ An eyewash station and safety shower must be readily accessible.[5]

» All glassware and equipment must be scrupulously dried to prevent any contact with

moisture.[2]

o Work must be conducted under an inert atmosphere, such as nitrogen or argon.[2]

2. Handling:

e Do not handle Boron triiodide outside of a chemical fume hood.[5]
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e Avoid the formation of dust during handling.[8]

e Prevent contact with skin, eyes, and clothing.[10]

e Do not breathe dust or vapors.[7]

3. Storage:

» Store in a cool, dry, and well-ventilated area designated for corrosive materials.[5][10]
o Keep the container tightly closed.[8]

o Store under an inert atmosphere.[5]

o Keep away from incompatible materials, especially water and oxidizing agents.[3][10]

Emergency First Aid Procedures

In the event of exposure to Boron triiodide, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure Citations
Move the individual to fresh air
immediately. If breathing is

Inhalation difficult or has stopped, provide [5]

artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush the affected
area with copious amounts of
water for at least 15 minutes
while removing contaminated
clothing and shoes. Seek

immediate medical attention.

[5]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, making sure to lift the
upper and lower eyelids. Seek

immediate medical attention.

[5]

Ingestion

Do NOT induce vomiting. If the
person is conscious, rinse their
mouth with water. Never give
anything by mouth to an
unconscious person. Seek

immediate medical attention.

[5]i8]

Disposal Plan

Proper disposal of Boron triiodide and its contaminated materials is essential to prevent

environmental contamination and ensure safety.

» Waste Classification: Boron triiodide waste is classified as hazardous waste.[11]

¢ Disposal of Unused Product: Unused Boron triiodide should be disposed of through a

licensed professional waste disposal service.[12] One method involves dissolving the
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material in a combustible solvent and burning it in a chemical incinerator equipped with an
afterburner and scrubber.[8][12]

o Contaminated Materials: Any materials, such as gloves, filter paper, or containers that have
come into contact with Boron triiodide, must be treated as hazardous waste and disposed

of accordingly.[8]

« Spill Cleanup: In the event of a spill, evacuate the area. Wearing full PPE, including a self-
contained breathing apparatus, sweep or vacuum the material into a suitable, dry, and
labeled disposal container. Do not use water for cleanup.[5]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Boron triiodide,

from preparation to disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Boron triiodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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